Cas no 947533-31-5 ((1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid)
(1-tert-Butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid is a specialized boronic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected pyrazole core. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates efficient carbon-carbon bond formation with aryl or vinyl halides. The Boc group enhances stability and solubility, while the 3,5-dimethyl substitution on the pyrazole ring contributes to steric control in coupling reactions. Its well-defined reactivity profile makes it a useful intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid functionality.
947533-31-5 structure
Product Name:(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
CAS No:947533-31-5
MF:C10H17BN2O4
MW:240.063982725143
MDL:MFCD09951915
CID:838656
PubChem ID:329762958
Update Time:2025-06-07
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-4-pyrazoleboronic Acid
- 1-tert-Butoxycarbonyl-1H-pyrazole-4-boronic acid
- [1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]boronic acid
- 1-Boc-1H-Pyrazole-4-Boronic Acid
- 1-BOC-3,5-dimethylpyrazole-4-boronic acid
- N-Boc-1H-pyrazole-4-boronic acid
- (1-(tert-Butoxycarbonyl)-1H-pyrazol-4-yl)boronic acid
- 1-(t-Butoxycarbonyl)pyrazole-4-boronic acid
- {1-[(tert-butoxy)carbonyl]-1H-pyrazol-4-yl}boronic acid
- C8H13BN2O4
- [1-(tert-butoxycarbonyl)-1H-pyrazol-4-yl]boronic acid
- PubChem23557
- 1-(tert-Butoxycarbonyl)pyrazole-4-boronic acid
- KSC495M2N
- 1-(1,1-Dimethylethyl) 4-borono-3,5-dimethyl-1H-pyrazole-1-carboxylate (ACI)
- (1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
- MFCD12913948
- CS-W008509
- SCHEMBL14060432
- SY047367
- 947533-31-5
- 1-Boc-3,5-dimethyl-1H-pyrazol-4-boronic acid
- QOJROSVHDGVEAI-UHFFFAOYSA-N
- AKOS025405031
- PB43937
- (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid
- BCP22860
- Y10752
- 1-Boc-3,5-dimethyl-4-pyrazoleboronic Acid
- (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronicacid
- [3,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-4-yl]boronic acid
- DS-8962
- 1-(TERT-BUTOXYCARBONYL)-3,5-DIMETHYLPYRAZOL-4-YLBORONIC ACID
-
- MDL： MFCD09951915
- Inchi： 1S/C10H17BN2O4/c1-6-8(11(15)16)7(2)13(12-6)9(14)17-10(3,4)5/h15-16H,1-5H3
- InChI Key： QOJROSVHDGVEAI-UHFFFAOYSA-N
- SMILES： O=C(N1C(C)=C(B(O)O)C(C)=N1)OC(C)(C)C
Computed Properties
- Exact Mass: 212.09700
- Monoisotopic Mass: 212.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: No data available
- Density: 1.21
- Melting Point: 157-161 °C
- Boiling Point: 374.1℃ at 760 mmHg
- Flash Point: 180.1±30.7 °C
- Refractive Index: 1.515
- PSA: 84.58000
- LogP: -0.65390
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R36/37/38
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM137404-1g |
(1-(tert-butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 95+% | 1g |
$72 | 2021-08-05 | |
| Chemenu | CM137404-5g |
(1-(tert-butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 95+% | 5g |
$284 | 2021-08-05 | |
| Chemenu | CM137404-10g |
(1-(tert-butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 95+% | 10g |
$555 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HF507-50mg |
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 50mg |
69.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HF507-200mg |
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 200mg |
128.0CNY | 2021-08-04 | |
| Ambeed | A438771-100mg |
(1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 100mg |
$7.0 | 2024-04-15 | |
| Ambeed | A438771-250mg |
(1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 250mg |
$9.0 | 2024-04-15 | |
| Ambeed | A438771-1g |
(1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 1g |
$20.0 | 2024-04-15 | |
| Ambeed | A438771-5g |
(1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
947533-31-5 | 97% | 5g |
$70.0 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074662-1g |
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid |
947533-31-5 | 95+% | 1g |
1901.0CNY | 2021-07-07 |
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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